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Compound of Interest

Compound Name: 1-Phenylpiperidine

Cat. No.: B1584701

For Researchers, Scientists, and Drug Development Professionals

The 1-phenylpiperidine scaffold is a privileged structural motif found in a vast array of
pharmaceuticals and biologically active compounds.[1][2][3] Its derivatives are integral to drugs
with applications as analgesics, antipsychotics, and anticancer agents, among others.[1][2][4]
This document provides detailed application notes and experimental protocols for the synthesis
of substituted 1-phenylpiperidine derivatives, focusing on three prominent synthetic
strategies: Buchwald-Hartwig Amination, Ullmann Condensation, and Reductive Amination.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has
become a cornerstone of modern organic synthesis for the formation of carbon-nitrogen bonds.
[5][6][7] This method is highly valued for its broad substrate scope, functional group tolerance,
and generally high yields.[5]

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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